Cas no 2645418-79-5 (1H-pyrazol-4,5-d2-3-amine)

• Product Name: 1H-pyrazol-4,5-d2-3-amine
• CAS No: 2645418-79-5
• MF: C₃H₅N₃
• MW: 85.1042230129242
• CID: 6826104
• PubChem ID: 172404064
• Update Time: 2025-02-26

1H-pyrazol-4,5-d2-3-amine Chemical and Physical Properties

Names and Identifiers

• 1H-pyrazol-4,5-d2-3-amine
• CS-24266
• 2645418-79-5

• Inchi： 1S/C3H5N3/c4-3-1-2-5-6-3/h1-2H,(H3,4,5,6)/i1D,2D
• InChI Key： JVVRJMXHNUAPHW-QDNHWIQGSA-N
• SMILES： N1C([2H])=C([2H])C(N)=N1

Computed Properties

• Exact Mass: 85.060900664Da
• Monoisotopic Mass: 85.060900664Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 45.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 54.7Ų